Cas no 877616-78-9 (3-butyl-9-(3-chloro-2-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 3-butyl-9-(3-chloro-2-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 877616-78-9
• MF: C₂₀H₂₄ClN₅O₂
• MW: 401.889863014221
• CID: 5516441
• Update Time: 2025-07-01

3-butyl-9-(3-chloro-2-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-9-(3-chloro-2-methylphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• 3-butyl-9-(3-chloro-2-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C20H24ClN5O2/c1-4-5-10-26-18(27)16-17(23(3)20(26)28)22-19-24(11-7-12-25(16)19)15-9-6-8-14(21)13(15)2/h6,8-9H,4-5,7,10-12H2,1-3H3
• InChI Key： AWWLRNOVCTXPRF-UHFFFAOYSA-N
• SMILES： N12CCCN(C3=CC=CC(Cl)=C3C)C1=NC1=C2C(=O)N(CCCC)C(=O)N1C

Additional information on 3-butyl-9-(3-chloro-2-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Comprehensive Analysis of 3-butyl-9-(3-chloro-2-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 877616-78-9)

The compound 3-butyl-9-(3-chloro-2-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 877616-78-9) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. Its unique pyrimido[1,2-g]purine core, combined with a 3-chloro-2-methylphenyl substituent, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways and its interactions with biological targets.

In recent years, the demand for novel heterocyclic compounds like 3-butyl-9-(3-chloro-2-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione has surged, driven by advancements in drug discovery and the need for more efficacious treatments. This compound's butyl and methyl groups contribute to its lipophilicity, which is a critical factor in its pharmacokinetic properties. Scientists are actively exploring its solubility, stability, and bioavailability to optimize its formulation for potential clinical use.

One of the most frequently searched questions about this compound revolves around its synthetic routes and mechanism of action. The synthesis of 3-butyl-9-(3-chloro-2-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione typically involves multi-step organic reactions, including condensation and cyclization processes. Its chloro and methyl substituents play a pivotal role in its reactivity, making it a versatile intermediate for further chemical modifications.

Another hot topic in the scientific community is the potential biological activities of this compound. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which align with current trends in researching natural and synthetic compounds for health benefits. The pyrimido[1,2-g]purine scaffold is known for its diverse pharmacological effects, and researchers are keen to uncover its full therapeutic potential.

From an industrial perspective, the scalability of producing 3-butyl-9-(3-chloro-2-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione is a key consideration. Manufacturers are investing in green chemistry approaches to minimize environmental impact while maintaining high yields. This aligns with the growing emphasis on sustainable synthesis and eco-friendly practices in the chemical industry.

In conclusion, 3-butyl-9-(3-chloro-2-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 877616-78-9) represents a fascinating area of research with broad implications for drug development and chemical innovation. Its unique structure and potential applications make it a compound worth watching in the coming years.